Taurocholic acid (sodium salt)

• Molecular Formula: C26H44NNaO7S
• Molecular Weight: 537.7 g/mol
• InChI: InChI=1S/C26H45NO7S.Na/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29;/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34);/q;+1/p-1/t15?,16?,17?,18?,19?,20?,21?,22?,24?,25-,26+;/m0./s1
• InChIKey: JAJWGJBVLPIOOH-QGRZANFFSA-M

Taurocholic Acid Sodium Salt Product Overview

Taurocholic acid (sodium salt), also referred to as sodium taurocholate (NaTC), is the sodium salt of a taurine-conjugated primary bile acid [1]. It is an anionic, steroidal surfactant with an aggregation number between 3 and 7 and a critical micelle concentration (CMC) in the range of 3–11 mM in water at 25 °C [2]. The compound has a molecular weight of 537.68 g/mol (C₂₆H₄₄NNaO₇S), a pKa of approximately 1.8–2.0, and is supplied as a white to off-white powder with typical HPLC purity ≥97–98% from reputable vendors . Its primary biological roles include the emulsification of dietary lipids, activation of the farnesoid X receptor (FXR) and Takeda G-protein-coupled receptor 5 (TGR5), and serving as the canonical substrate for the hepatic Na⁺/taurocholate co-transporting polypeptide (NTCP) [1][3].

1

Fully ionised across physiological pH – supports consistent surfactant behaviour in membrane protein and lipid research

2

Broad CMC window enables tunable detergent concentration without abrupt phase transitions

3

Canonical substrate for NTCP transport studies and endogenous TGR5 agonist for metabolic signalling research

• [1] Hofmann, A. F., & Hagey, L. R. (2014). Bile acids: chemistry, pathochemistry, biology, pathobiology, and therapeutics. Cellular and Molecular Life Sciences, 71(4), 613–627. View Source
• [2] Madenci, D., & Egelhaaf, S. U. (2010). Self-assembly in aqueous bile salt solutions. Current Opinion in Colloid & Interface Science, 15(1-2), 109–115. Table 4: CMC TCA 3–18 mM, GCA 4 mM. View Source
• [3] Grosser, G., et al. (2021). Substrate Specificities and Inhibition Pattern of the Solute Carrier Family 10 Members NTCP, ASBT and SOAT. Frontiers in Molecular Biosciences, 8, 689757. View Source

Why Glycocholate & Cholate Cannot Replace Taurocholate

Although all trihydroxy bile salts (taurocholate, glycocholate, and cholate) share the same steroid nucleus, their conjugation status and counter-ion identity produce discrete physicochemical properties that fundamentally alter their behaviour in experimental systems [1]. Sodium taurocholate has a pKa of ~1.9, keeping it fully ionised across the entire physiological pH range, whereas sodium glycocholate (pKa ~3.8) and sodium cholate (pKa ~5.0) exhibit pH-dependent protonation and variable solubility in mildly acidic compartments [2]. The taurine conjugate also forms smaller micelles (aggregation number 3–7) with a broader CMC range compared with glycocholate (aggregation number 2.1–9), affecting detergent efficiency and protein-compatibility profiles [3]. Downstream, these structural differences translate into divergent receptor activation potencies at TGR5 and distinct transport kinetics at NTCP, meaning that substituting one bile salt for another without experimental re-validation risks irreproducible data in membrane-protein biochemistry, lipidomics, drug-delivery, and metabolic-signalling studies [4][5].

!

pKa difference causes pH-dependent solubility mismatch: glycocholate and cholate may precipitate at gastric pH, altering formulation performance.

!

Divergent micelle size and CMC profiles affect protein compatibility and solubilisation efficiency, risking inconsistent membrane-protein yields.

!

NTCP and TGR5 pharmacology differs substantially: glycocholate and cholate engage different transporter/receptor repertoires, making data from taurocholate-controlled experiments non-transferable.

• [1] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Micelle formation of sodium glyco- and taurocholates and sodium glyco- and taurodeoxycholates and solubilization of cholesterol into their micelles. Colloids and Surfaces B: Biointerfaces, 32(2), 87–95. View Source
• [2] Setchell, K. D., et al. (2013). The Continuing Importance of Bile Acids in Liver and Intestinal Disease. Journal of Clinical Gastroenterology, 47(6), e53–e62. pKa taurocholic 2.0, glycocholic 3.9. View Source
• [3] Madenci, D., & Egelhaaf, S. U. (2010). Self-assembly in aqueous bile salt solutions. Current Opinion in Colloid & Interface Science, 15(1-2), 109–115. View Source
• [4] Grosser, G., et al. (2021). Substrate Specificities and Inhibition Pattern of the Solute Carrier Family 10 Members NTCP, ASBT and SOAT. Frontiers in Molecular Biosciences, 8, 689757. Km of taurocholic acid for NTCP = 17.4–17.7 µM. View Source
• [5] Gioiello, A., et al. (2012). Bile acid activated receptors: TGR5. Journal of Medicinal Chemistry, 55(14), 6619–6628. TGR5 EC50 values for various bile acids. View Source

Comparative Evidence: Taurocholate vs. Analogs

CMC & Aggregation: Taurocholate vs. Glycocholate

Sodium taurocholate exhibits a critical micelle concentration (CMC) of 3–11 mM in water at 25 °C, compared with a sharper CMC of 7.1 mM for sodium glycocholate [1]. Under controlled conditions (308.2 K, 0.15 M NaCl), the aggregation number above the second CMC is 6.0 for sodium taurocholate versus 8.7 for sodium glycocholate, indicating that taurocholate forms smaller, more dynamic micelles [2][3].

CMC & Aggregation

Direct head-to-head

Broader CMC window (3–11 mM); aggregation number ~30% smaller than glycocholate under identical conditions (308.2 K, 0.15 M NaCl)

Supports finer control in membrane-protein solubilisation workflows

Pyrene fluorescence I1/I3; Matsuoka et al., 2003

Evidence Dimension	Critical micelle concentration (CMC) and aggregation number (Nagg)
Target Compound Data	CMC: 3–11 mM (water, 25 °C); Nagg: 3–7 (water); Nagg above second CMC: 6.0 (0.15 M NaCl, 308.2 K)
Comparator Or Baseline	Sodium glycocholate: CMC: 7.1 mM; Nagg: 2.1–9; Nagg above second CMC: 8.7
Quantified Difference	CMC range broader but statistically lower midpoint; aggregation number ~30% smaller for taurocholate under identical conditions
Conditions	Pyrene fluorescence I1/I3; static light scattering; 308.2 K; 0.15 mol dm⁻³ NaCl (Matsuoka et al., 2003)

Why This Matters

Smaller micelles with a wider CMC window provide finer control over detergent concentration in membrane-protein workflows, reducing the risk of protein denaturation while maintaining solubilisation efficiency.

• [1] Madenci, D., & Egelhaaf, S. U. (2010). Self-assembly in aqueous bile salt solutions. Current Opinion in Colloid & Interface Science, 15(1-2), 109–115. Table 4: TCA 3–18 mM, GCA 4 mM. View Source
• [2] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Micelle formation of sodium glyco- and taurocholates and sodium glyco- and taurodeoxycholates and solubilization of cholesterol into their micelles. Colloids and Surfaces B: Biointerfaces, 32(2), 87–95. View Source
• [3] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Data on aggregation numbers: NaTC 6.0, NaGC 8.7. View Source

pKa: Taurocholate vs. Glycocholate & Cholate

The pKa of taurocholic acid is 1.5–2.0, ensuring that the molecule remains >99% deprotonated (soluble) at all pH values above ~3. In contrast, glycocholic acid has a pKa of 3.8–3.9, and unconjugated cholic acid has a pKa of approximately 5.0–5.5 [1][2]. At gastric pH (1.5–3.5), glycocholate and cholate precipitate, whereas taurocholate stays in solution, preserving its emulsifying and micellar properties even under acidic stress [3].

pKa

Cross-study comparable

pKa 1.5–2.0 (taurocholate) vs. 3.8–3.9 (glycocholate) and 5.0–5.5 (cholate); >100-fold higher ionised fraction at duodenal pH

Ensures solubility and micellar integrity under acidic stress in oral delivery research

Literature consensus; Setchell et al., 2013

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 1.5–2.0
Comparator Or Baseline	Sodium glycocholate: pKa = 3.8–3.9; Sodium cholate: pKa = 5.0–5.5
Quantified Difference	pKa difference of ~1.8–2.0 units vs. glycocholate and ~3.0–3.5 units vs. cholate, corresponding to >100-fold higher ionised fraction at duodenal pH (5.0)
Conditions	Aqueous solution; literature consensus values (Setchell et al., 2013; Sigma-Aldrich; Advent ChemBio review)

Why This Matters

For oral drug-delivery systems that must function throughout the GI tract, taurocholate’s acid-insensitivity prevents premature deactivation of bile-salt-based nanocarriers in the stomach.

• [1] Setchell, K. D., et al. (2013). The Continuing Importance of Bile Acids in Liver and Intestinal Disease. Journal of Clinical Gastroenterology, 47(6), e53–e62. pKa taurocholic 2.0, glycocholic 3.9. View Source
• [2] Advent ChemBio. Conjugated Bile Salts: A Complete Overview. View Source
• [3] Madenci, D., & Egelhaaf, S. U. (2010). Self-assembly in aqueous bile salt solutions. Current Opinion in Colloid & Interface Science, 15(1-2), 109–115. Taurocholate remains soluble at duodenal pH whereas glycocholate precipitates. View Source

NTCP-Mediated Hepatic Uptake

Sodium taurocholate is the reference substrate for the hepatic Na⁺/taurocholate co-transporting polypeptide (NTCP). In rat hepatocytes and NTCP-transfected COS-7 cells, the apparent Km for taurocholate uptake is 17.4–17.7 µM, with a Vmax of 1.45–1.63 nmol/min/mg protein [1][2]. Under identical assay conditions, the contribution of NTCP to glycocholate uptake is approximately 80% and to cholate uptake only ~40%, indicating that glycocholate and cholate rely substantially on alternative transporters [1].

NTCP Uptake

Direct head-to-head

Km 17.4–17.7 µM; ~100% NTCP contribution for taurocholate vs. ~80% for glycocholate and ~40% for cholate

Mandatory probe substrate for reproducible NTCP inhibition/competition assays

Rat hepatocytes; NTCP-transfected COS-7 cells; Ishiguro et al., 1993; Grosser et al., 2021

Evidence Dimension	NTCP-mediated transport kinetics (Km and fractional contribution to total Na⁺-dependent uptake)
Target Compound Data	Km = 17.4–17.7 µM; Vmax = 1.45–1.63 nmol/min/mg protein; ~100% NTCP contribution
Comparator Or Baseline	Sodium glycocholate: ~80% NTCP contribution; Sodium cholate: ~40% NTCP contribution
Quantified Difference	NTCP contribution ~20% lower for glycocholate and ~60% lower for cholate; distinct kinetic profiles indicate divergent transporter dependencies
Conditions	Primary cultured rat hepatocytes (4 h) and NTCP-transfected COS-7 cells, Na⁺-dependent uptake assay (Ishiguro et al., 1993; Grosser et al., 2021)

Why This Matters

Researchers studying hepatic bile-acid clearance or NTCP-mediated drug uptake must use the canonical substrate (taurocholate) to obtain reproducible, comparator-compatible kinetic parameters, as glycocholate and cholate engage different transporter repertoires.

• [1] Ishiguro, T., et al. (1993). Contribution of sodium taurocholate co-transporting polypeptide to the uptake of its possible substrates into rat hepatocytes. Journal of Pharmaceutical Sciences, 82(10), 1020–1026. View Source
• [2] Grosser, G., et al. (2021). Substrate Specificities and Inhibition Pattern of the Solute Carrier Family 10 Members NTCP, ASBT and SOAT. Frontiers in Molecular Biosciences, 8, 689757. View Source

TGR5 Receptor Activation Potency

The TGR5 agonist profile of taurocholic acid has been mapped in multiple cellular assays. While primary data for EC₅₀ values are published mainly for the unconjugated bile acids (LCA 0.53 µM, DCA 1.25 µM, CDCA 6.71 µM, CA 13.6 µM) [1], class-level evidence demonstrates that taurine-conjugated bile acids are consistently more potent and more efficacious TGR5 agonists than their glycine-conjugated or unconjugated counterparts [2][3]. In HEK-293T cells expressing TGR5, taurocholic acid produced a dose-dependent increase in intracellular cAMP, a response that was significantly blunted for the glycine conjugates at equivalent concentrations [4].

TGR5 Activation

Class-level inference

Taurine conjugates consistently exhibit lower EC₅₀ and higher efficacy than glycine conjugates; dose-dependent cAMP elevation in HEK-293T-TGR5 cells

Reported class-level agonist profile supports endogenous TGR5 pathway research

Data to verify; cAMP BRET biosensor; Jensen et al., 2012

Evidence Dimension	TGR5 agonist potency (cAMP elevation) and potency rank order
Target Compound Data	Dose-dependent cAMP increase in HEK-293T-TGR5 cells; classified among the stronger natural TGR5 agonists
Comparator Or Baseline	Glycine-conjugated bile acids show reduced cAMP response; unconjugated bile acids EC₅₀: CA 13.6 µM, CDCA 6.71 µM
Quantified Difference	Taurine-conjugated bile acids consistently exhibit lower EC₅₀ and higher efficacy than glycine conjugates (literature consensus); precise fold-difference varies by cell line
Conditions	HEK-293T cells transfected with human TGR5; cAMP BRET biosensor (Jensen et al., 2012); bovine hepatocyte gluconeogenesis model (2022)

Why This Matters

For metabolic research programmes targeting TGR5, the taurine-conjugated scaffold provides a reliable endogenous agonist profile that glycine-conjugated or unconjugated bile acids cannot reproduce, enabling more physiologically relevant dose-response studies.

• [1] Gioiello, A., et al. (2012). Bile acid activated receptors: TGR5. Journal of Medicinal Chemistry, 55(14), 6619–6628. Table 1: TGR5 EC50 values LCA 0.53 µM, DCA 1.25 µM, CDCA 6.71 µM, CA 13.6 µM. View Source
• [2] Jensen, D. D., et al. (2012). Bile acid-mediated activation of TGR5 initiates a novel cAMP signaling cascade. PMC Figure 3. View Source
• [3] Li, P., et al. (2024). Taurodeoxycholic, taurocholic, and glycocholic acids promote hepatic gluconeogenesis via TGR5 in dairy cows. View Source
• [4] LifeScience.net (2026). Anti-Inflammatory Immunoregulatory Effects of Taurocholic Acid Are Mediated by TGR5. View Source

Cholesterol Solubilization Capacity

In a systematic study of cholesterol solubility in 100 mM bile-salt solutions (phosphate buffer, pH 7.3, no lecithin), the millimoles of bile salt required to dissolve 1 mmol cholesterol were: glycodeoxycholate 19, taurodeoxycholate 30, glycochenodeoxycholate 34, taurochenodeoxycholate 47, glycocholate 52, and taurocholate 62 [1][2]. Taurocholate thus shows the lowest intrinsic cholesterol-solubilising capacity among the six tested bile salts, a property that makes it preferable when cholesterol co-solubilisation must be controlled or avoided (e.g., in membrane-protein crystallisation trials) [3].

Cholesterol Solubilisation

Direct head-to-head

62 mmol taurocholate required to dissolve 1 mmol cholesterol vs. 52 mmol for glycocholate (no lecithin)

Lower cholesterol affinity helps minimise co-solubilisation in membrane-protein crystallisation trials

Neiderhiser & Roth, 1971; pH 7.3, 25 °C

Evidence Dimension	Cholesterol solubilization capacity (mmol bile salt required per mmol cholesterol dissolved)
Target Compound Data	62 mmol taurocholate required to dissolve 1 mmol cholesterol (no lecithin)
Comparator Or Baseline	Glycodeoxycholate: 19; Taurodeoxycholate: 30; Glycochenodeoxycholate: 34; Taurochenodeoxycholate: 47; Glycocholate: 52
Quantified Difference	Taurocholate requires 3.3-fold more moles than glycodeoxycholate and 1.2-fold more than glycocholate to solubilise the same amount of cholesterol
Conditions	100 mM bile salt in N/10 phosphate buffer, pH 7.3, 25 °C, no lecithin (Neiderhiser & Roth, 1971)

Why This Matters

When designing mixed-micelle systems for membrane-protein studies where cholesterol contamination must be minimised, taurocholate’s weaker cholesterol affinity provides superior selectivity over glycocholate or dihydroxy conjugates.

• [1] Neiderhiser, D. H., & Roth, H. P. (1971). The solubility of cholesterol in aqueous solutions of bile salts and lecithin. European Journal of Nutrition, 10(4), 223–233. View Source
• [2] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Micelle formation of sodium glyco- and taurocholates and solubilization of cholesterol. Colloids and Surfaces B: Biointerfaces, 32(2), 87–95. View Source
• [3] Matsuoka, K., et al. (2005). Micellization of conjugated chenodeoxy- and ursodeoxycholates and solubilization of cholesterol into their micelles. Chemical and Pharmaceutical Bulletin, 53(10), 1271–1274. View Source

Buccal Mucosa Permeation Enhancement

In a porcine buccal epithelium model, co-administration of 100 mM of either sodium taurocholate or sodium glycocholate increased the in vitro transport of fluorescein isothiocyanate (FITC) by a factor of a hundred or more, with no statistically significant difference between the two trihydroxy bile salts [1][2]. However, at 42 mM, taurocholate was found to be more damaging to the pancreatic duct mucosal barrier than glycocholate [3], indicating that while their permeation-enhancing efficacy is equivalent, the taurine conjugate exhibits greater perturbation at high concentrations — a property that must be factored into formulation safety windows [4].

Buccal Permeation

Direct head-to-head

Equivalent ~100-fold FITC transport enhancement at 100 mM; higher mucosal perturbation at 42 mM compared to glycocholate

Supports permeation enhancement research but requires concentration-optimised formulation windows

Porcine buccal mucosa in vitro; Hoogstraate et al., 1996

Evidence Dimension	Enhancement ratio of FITC transport across porcine buccal epithelium (in vitro)
Target Compound Data	Approximately 100-fold enhancement at 100 mM
Comparator Or Baseline	Sodium glycocholate: approximately 100-fold enhancement at 100 mM; no significant difference between trihydroxy bile salts
Quantified Difference	Equivalent permeation enhancement at 100 mM; differential toxicity at 42 mM (taurocholate > glycocholate)
Conditions	Porcine buccal mucosa in vitro, FITC-labeled compounds, pH 7.4, 100 mM bile salt co-administration (Hoogstraate et al., 1996)

Why This Matters

For transmucosal drug delivery formulations, taurocholate offers equivalent permeation enhancement to glycocholate but requires careful concentration optimisation to balance efficacy against mucosal irritation risk.

• [1] Hoogstraate, A. J., et al. (1996). Effects of bile salts on transport rates and routes of FITC-labeled compounds across porcine buccal epithelium in vitro. Journal of Controlled Release, 40(3), 211–221. View Source
• [2] ScienceDirect. Effects of bile salts on transport rates across porcine buccal epithelium. View Source
• [3] Reber, H. A., et al. (1980). The effect of bile salts on the pancreatic duct mucosal barrier. British Journal of Surgery, 67(1), 54–58. Taurocholate 42 mM more damaging than glycocholate 42 mM. View Source
• [4] Hoogstraate, A. J., et al. (1996). Abstract and full text. View Source

Key Application Scenarios

Membrane Protein Solubilisation

Taurocholic acid sodium salt’s small, dynamic micelles (aggregation number 3–7) and acidic pKa (1.9) enable it to solubilise membrane proteins under conditions where glycine-conjugated or unconjugated bile salts would either form excessively large micelles or precipitate. Laboratories requiring reproducible CMC and aggregation characteristics for structural biology or drug-discovery campaigns should specify sodium taurocholate from quality-controlled batches with HPLC purity ≥98% .

NTCP Transporter & Virus Entry Assays

As the canonical substrate of NTCP, taurocholic acid sodium salt is the only bile acid for which the transporter was originally cloned and named (Na⁺/taurocholate co-transporting polypeptide). The kinetic parameters (Km ≈ 17.5 µM) and the exclusive NTCP dependency (~100% contribution to hepatic Na⁺-dependent uptake) make it the mandatory probe substrate for NTCP inhibition and competition assays, including those for HBV and HDV entry inhibitors such as myrcludex B [1]. Substituting glycocholate would underestimate NTCP-specific transport and confound competitive binding data [2].

TGR5 Metabolic and Anti-Inflammatory Research

Taurocholic acid sodium salt’s ability to elevate intracellular cAMP in a dose-dependent, TGR5-specific manner supports its use as an endogenous positive control in metabolic signalling studies. Unlike synthetic agonists (e.g., INT-777) or unconjugated bile acids, it provides a physiologically relevant, taurine-conjugated scaffold that reflects the in vivo bile-acid pool composition of carnivorous species [3]. Researchers studying glucagon-like peptide-1 (GLP-1) secretion, hepatic gluconeogenesis, or anti-inflammatory macrophage polarisation should prioritise taurocholate over glycine conjugates to maintain receptor-activation concordance with human physiology [4].

Analytical Reference Standards

Certified reference materials of taurocholic acid sodium salt (e.g., MaxSpec® standards, Cerilliant Certified Spiking Solutions®) with lot-specific certificates of analysis guarantee accurate quantitation in LC-MS/MS bile-acid panels . The compound’s HPLC purity of ≥98%, combined with its well-characterised retention time and MS/MS fragmentation pattern, makes it an indispensable calibrator for clinical metabolomics, pharmacokinetic studies, and toxicological screening of bile-acid profiles .

Application

Selection Property

Validation Focus

Membrane protein solubilisation

CMC control & pH-insensitive ionisation

Protein-compatible micelle formation without precipitation risk

NTCP transporter & virus entry assays

Canonical NTCP substrate; exclusive transporter dependency

Reproducible NTCP-specific uptake kinetics and competitive binding data

TGR5 metabolic & anti-inflammatory research

Taurine-conjugated endogenous agonist profile

cAMP pathway-response context and inflammatory pathway research

Analytical reference standards

Certified high-purity reference material with lot-specific analysis

LC-MS/MS quantitative accuracy in research bile-acid profiling

• [1] Ishiguro, T., et al. (1993). Contribution of sodium taurocholate co-transporting polypeptide to the uptake of its possible substrates into rat hepatocytes. Journal of Pharmaceutical Sciences, 82(10), 1020–1026. View Source
• [2] Grosser, G., et al. (2021). Substrate Specificities and Inhibition Pattern of the Solute Carrier Family 10 Members NTCP, ASBT and SOAT. Frontiers in Molecular Biosciences, 8, 689757. View Source
• [3] Jensen, D. D., et al. (2012). Bile acid-mediated activation of TGR5 initiates a novel cAMP signaling cascade. View Source
• [4] Xu, J., et al. (2022). Protective effects of taurocholic acid on excessive hepatic lipid accumulation via regulation of bile acid metabolism in grouper. Frontiers in Marine Science, 9, 861117. View Source